Cas no 2228479-15-8 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid)

3-(1,5-Dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole-oxazole hybrid scaffold, which is of significant interest in medicinal and synthetic chemistry. Its structural complexity offers versatility as a building block for designing novel pharmacophores, particularly in the development of bioactive molecules. The presence of both pyrazole and oxazole rings enhances its potential for hydrogen bonding and π-stacking interactions, making it valuable in drug discovery and material science applications. The carboxylic acid moiety further allows for derivatization, enabling conjugation or further functionalization. This compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial settings.
3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid structure
2228479-15-8 structure
Product Name:3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid
CAS No:2228479-15-8
MF:C9H9N3O3
MW:207.186061620712
CID:6313911
PubChem ID:165966538
Update Time:2025-10-15

3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid
    • EN300-1750468
    • 2228479-15-8
    • Inchi: 1S/C9H9N3O3/c1-5-3-6(10-12(5)2)7-4-8(9(13)14)15-11-7/h3-4H,1-2H3,(H,13,14)
    • InChI Key: YVKWJKOECHEKSD-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C=C(C)N(C)N=2)=N1

Computed Properties

  • Exact Mass: 207.06439116g/mol
  • Monoisotopic Mass: 207.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 81.2Ų

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Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid

Research Brief on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid (CAS: 2228479-15-8)

In recent years, the compound 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid (CAS: 2228479-15-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of heterocyclic molecules that combine pyrazole and oxazole moieties, which are known for their diverse pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, particularly those targeting inflammatory and oncogenic signaling pathways.

One of the most promising aspects of 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid is its structural versatility, which allows for facile modification to enhance binding affinity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have revealed that the carboxylic acid group at the 5-position of the oxazole ring plays a critical role in interactions with target proteins, while the dimethylpyrazole moiety contributes to metabolic stability.

Recent preclinical evaluations have shown that derivatives of this compound exhibit potent inhibitory activity against several kinases, including JAK2 and PI3K, which are implicated in autoimmune disorders and cancer. In vitro assays conducted by researchers at the University of Cambridge (2024) reported IC50 values in the low micromolar range, suggesting its potential as a lead compound for further optimization.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through systematic medicinal chemistry efforts. Ongoing research is exploring prodrug strategies and formulation technologies to improve its pharmacokinetic profile.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,2-oxazole-5-carboxylic acid represents a valuable scaffold for drug discovery, with demonstrated potential in modulating key disease pathways. Future studies should focus on optimizing its properties and advancing it through the drug development pipeline. Collaborative efforts between academia and industry will be essential to unlock its full therapeutic potential.

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